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Compound of Interest

Compound Name: 5-Methoxy-3-methylphthalic acid

Cat. No.: B012782 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of October 2025, a comprehensive search of publicly available scientific

literature and chemical databases did not yield specific quantitative solubility data for 5-
Methoxy-3-methylphthalic acid in various organic solvents. This guide, therefore, provides

general information about the compound and outlines a standardized experimental protocol for

determining solubility, which can be applied to this and other solid compounds.

Introduction to 5-Methoxy-3-methylphthalic Acid
5-Methoxy-3-methylphthalic acid is a chemical compound with the molecular formula

C₁₀H₁₀O₅ and a molecular weight of 210.18 g/mol . Its structure consists of a phthalic acid

backbone substituted with a methoxy and a methyl group.

Chemical Identifiers:

CAS Number: 103203-38-9

Molecular Formula: C₁₀H₁₀O₅

Molecular Weight: 210.18 g/mol

Due to the absence of specific solubility data, researchers are advised to perform experimental

determinations to ascertain its solubility in solvents relevant to their work, such as those used in
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synthesis, purification, formulation, or analytical procedures. The following sections provide a

detailed methodology for such a determination.

Experimental Protocol for Solubility Determination
A common and reliable method for determining the equilibrium solubility of a solid compound in

an organic solvent is the isothermal shake-flask method.[1] This method involves saturating a

solvent with the solute at a constant temperature and then quantifying the concentration of the

dissolved solute.[2][3] The following protocol details the steps for this procedure.

2.1. Materials and Equipment

5-Methoxy-3-methylphthalic acid (solute)

Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane,

etc.)

Analytical balance

Thermostatic shaker or water bath with agitation capabilities

Calibrated thermometer

Vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE or other solvent-compatible material)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

2.2. Procedure

Preparation: Add an excess amount of 5-Methoxy-3-methylphthalic acid to a vial

containing a known volume or weight of the chosen organic solvent.[1] The presence of

undissolved solid at the end of the experiment is crucial to ensure that the solution is

saturated.[4][5]
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Equilibration: Seal the vials and place them in a thermostatic shaker set to the desired

temperature (e.g., 25 °C). Agitate the mixtures for a sufficient period to allow the system to

reach equilibrium. This can take several hours to days, depending on the compound and

solvent. It is recommended to monitor the concentration over time; equilibrium is reached

when consecutive measurements show no significant change in concentration.[4]

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the vials to rest

at the constant temperature for a period to allow the excess solid to sediment.[1]

Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a pre-weighed container or a

volumetric flask.[6] This step is critical to remove any undissolved solid particles.

Quantification:

Gravimetric Method: The simplest method for quantification involves weighing the filtered

solution, evaporating the solvent under controlled conditions (e.g., in a vacuum oven at a

temperature that does not degrade the compound), and then weighing the remaining solid

residue.[4][5][7] The solubility can be calculated from the mass of the dissolved solid and

the mass or volume of the solvent.

Instrumental Analysis: For lower solubilities or higher accuracy, dilute the filtered solution

with a known volume of a suitable solvent and analyze the concentration using a pre-

calibrated analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

2.3. Data Presentation

The results should be expressed in standard units such as grams per liter (g/L), milligrams per

milliliter (mg/mL), or moles per liter (mol/L). This data can then be compiled into a table for easy

comparison of the solubility of 5-Methoxy-3-methylphthalic acid across different organic

solvents at a specified temperature.
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Solvent Temperature (°C) Solubility (g/L) Solubility (mol/L)

Example Solvent 1 25 Experimental Value Calculated Value

Example Solvent 2 25 Experimental Value Calculated Value

Example Solvent 3 25 Experimental Value Calculated Value

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the isothermal shake-flask method of

solubility determination.
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Preparation:
Add excess solute to a known

volume of solvent in a vial.

Equilibration:
Agitate vial in a thermostatic

shaker at a constant temperature.

Sedimentation:
Allow excess solid to settle

at the same constant temperature.

Sampling & Filtration:
Withdraw supernatant and pass

through a syringe filter.

Quantification

Gravimetric Analysis:
Evaporate solvent and
weigh the solid residue.

Method 1

Instrumental Analysis (e.g., HPLC):
Dilute and measure concentration.

Method 2

Data Reporting:
Calculate and tabulate solubility

(e.g., in g/L or mol/L).

Click to download full resolution via product page

Caption: Workflow for determining solid-liquid solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

